3-(2-fluorobenzyl)-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-3-[(2-fluorophenyl)methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18FN3O3/c22-18-8-4-3-7-16(18)13-25-20(27)17(11-23-21(25)28)19(26)24-10-9-14-5-1-2-6-15(14)12-24/h1-8,11H,9-10,12-13H2,(H,23,28)
• InChI Key: DKPNLQSUCBQFSM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=CNC(=O)N(C3=O)CC4=CC=CC=C4F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol
• CAS No.: 1396881-13-2

Description

3-(2-fluorobenzyl)-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

In organic synthesis, compounds structurally related to "3-(2-fluorobenzyl)-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)pyrimidine-2,4(1H,3H)-dione" serve as precursors in the synthesis of complex heterocyclic compounds. For instance, Majumdar and Mukhopadhyay (2003) demonstrated C-C bond formation by radical cyclization, synthesizing pyrimidine-annulated heterocycles from related dialkyl aminopyrimidine diones. This method emphasizes the utility of such compounds in constructing heterocyclic frameworks with potential pharmaceutical applications Majumdar & Mukhopadhyay, 2003.

Photophysical Properties and Sensor Development

Another fascinating application is in the development of sensors. A study by Yadav et al. (2020) designed and synthesized a novel chromofluorogenic sensor based on similar structural frameworks for detecting fluoride ions in water. This sensor exhibited high sensitivity and selectivity, showcasing the potential of such compounds in environmental monitoring and public health Yadav et al., 2020.

Materials Science: Light-Emitting Materials

In materials science, naphthalimide derivatives structurally akin to the compound have been explored for their utility in organic light-emitting diode (OLED) applications. Luo et al. (2015) synthesized red-emissive fluorophores for standard-red OLEDs, highlighting the potential of such molecular structures in developing advanced optical materials Luo et al., 2015.

Biomedical Research: Fluorescent Chemosensors

Biomedical research also benefits from the unique properties of compounds with similar structures. Jang et al. (2018) developed a chemosensor for the selective detection of Group IIIA metal ions, demonstrating the versatility of such compounds in bioimaging and diagnostic applications Jang et al., 2018.